Cas no 71591-81-6 (1,3-Propanedione,1-(4-methoxyphenyl)-2,2-dimethyl-3-phenyl-)

• Product Name: 1,3-Propanedione,1-(4-methoxyphenyl)-2,2-dimethyl-3-phenyl-
• CAS No: 71591-81-6
• MF: C₁₈H₁₈O₃
• MW: 282.333725452423
• CID: 566043
• PubChem ID: 144496
• Update Time: 2025-04-19

1,3-Propanedione,1-(4-methoxyphenyl)-2,2-dimethyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione,1-(4-methoxyphenyl)-2,2-dimethyl-3-phenyl-
• 1-(4-methoxyphenyl)-2,2-dimethyl-3-phenylpropane-1,3-dione
• 71591-81-6
• DTXSID90221823

• Inchi： 1S/C18H18O3/c1-18(2,16(19)13-7-5-4-6-8-13)17(20)14-9-11-15(21-3)12-10-14/h4-12H,1-3H3
• InChI Key： DQDUHZXNQRKBGV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)C(C(C1C=CC=CC=1)=O)(C)C

Computed Properties

• Exact Mass: 282.12564
• Monoisotopic Mass: 282.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.111
• Boiling Point: 440°C at 760 mmHg
• Flash Point: 194.4°C
• Refractive Index: 1.557
• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones